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Compound of Interest

Compound Name: GSK2236805

Cat. No.: B607792 Get Quote

Technical Support Center: GSK2236805
(GSK2336805)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effective use of GSK2236805 (also known

as GSK2336805) in in vitro studies, with a focus on overcoming solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for GSK2236805?

A1: GSK2236805 is a potent inhibitor of the Hepatitis C Virus (HCV) non-structural protein 5A

(NS5A).[1][2][3][4] NS5A is a critical component of the HCV replication complex, and its

inhibition disrupts the viral life cycle. While some suppliers may refer to a compound with a

similar synonym (GSK805) as a RORγt inhibitor, the primary and well-documented activity of

GSK2236805 is as an HCV NS5A inhibitor.[1][5][6][7][8][9]

Q2: What is the molecular weight and chemical formula of GSK2236805?

A2: The chemical formula for GSK2236805 is C42H52N8O8, and its molecular weight is

approximately 796.93 g/mol .

Q3: In which solvents is GSK2236805 soluble?
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A3: GSK2236805 is readily soluble in dimethyl sulfoxide (DMSO) and ethanol. It is considered

insoluble in water.[6][8]

Q4: How should I prepare a stock solution of GSK2236805?

A4: It is recommended to prepare a concentrated stock solution in 100% DMSO. For example,

to prepare a 10 mM stock solution, dissolve the appropriate mass of GSK2236805 in pure,

anhydrous DMSO. Gentle warming to 37°C or ultrasonication can be used to aid dissolution if

necessary.[10][11] It is advisable to use freshly opened DMSO to avoid moisture absorption,

which can reduce solubility.[8][12]

Q5: How do I prepare working solutions for cell-based assays?

A5: To avoid precipitation in aqueous cell culture media, it is crucial to perform serial dilutions of

the DMSO stock solution in DMSO before adding it to the final assay medium. A common

practice is to first dilute the high-concentration stock (e.g., 10 mM) to an intermediate

concentration (e.g., 1 mM) with DMSO. Then, a small volume of this intermediate stock can be

added to the cell culture medium to achieve the final desired concentration. This ensures that

the final concentration of DMSO in the cell culture is low (typically ≤ 0.5%) to minimize solvent-

induced cytotoxicity.[10][13]
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Problem Possible Cause Recommended Solution

Precipitation upon addition to

aqueous media

The compound is poorly

soluble in water. The abrupt

change in solvent polarity from

a concentrated DMSO stock to

the aqueous medium causes

the compound to crash out of

solution.

Perform a serial dilution of your

DMSO stock solution in DMSO

first. Then, add the diluted

DMSO stock to your pre-

warmed (37°C) cell culture

medium dropwise while gently

vortexing.[10][14]

Cloudiness or crystals in the

stock solution

The compound has

precipitated out of the DMSO

stock, possibly due to

temperature fluctuations or

moisture absorption.

Warm the stock solution in a

37°C water bath for a short

period. If the precipitate does

not redissolve, brief

ultrasonication may be helpful.

[10] Always use anhydrous,

high-purity DMSO for

preparing stock solutions.[8]

[12]

Precipitation observed in the

cell culture plate over time

The compound's solubility limit

in the final assay medium has

been exceeded, or the

compound is unstable under

the experimental conditions.

Determine the kinetic solubility

of GSK2236805 in your

specific cell culture medium to

identify the maximum stable

concentration.[14] This can be

done by preparing a dilution

series and monitoring for

precipitation over time using

light microscopy or absorbance

readings.

Inconsistent experimental

results

Inconsistent dissolution of the

compound can lead to

variations in the effective

concentration between

experiments.

Ensure your dissolution

protocol is standardized.

Always visually inspect your

stock and working solutions for

any signs of precipitation

before use.
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Quantitative Solubility Data
Solvent Concentration

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL

Ethanol 50 mg/mL

Water Insoluble

Note: The actual solubility may vary slightly between different batches of the compound.

Experimental Protocols
Protocol 1: Preparation of GSK2236805 Stock and
Working Solutions

Preparation of a 10 mM Stock Solution in DMSO:

Calculate the required mass of GSK2236805 using its molecular weight (796.93 g/mol ).

For 1 mL of a 10 mM stock solution, you will need 7.97 mg of the compound.

Add the calculated mass of GSK2236805 to a sterile microcentrifuge tube.

Add 1 mL of pure, anhydrous DMSO.

Gently vortex the tube until the compound is fully dissolved. If needed, warm the solution

to 37°C or sonicate briefly.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions for a Cell-Based Assay (Example: 10 nM final

concentration):

Prepare an intermediate dilution of the 10 mM stock solution in DMSO. For example, dilute

the 10 mM stock 1:100 in DMSO to obtain a 100 µM solution.

Further dilute the 100 µM solution 1:100 in DMSO to obtain a 1 µM solution.
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Add 1 µL of the 1 µM working solution to 100 µL of cell culture medium in your assay plate

to achieve a final concentration of 10 nM. The final DMSO concentration will be 0.1%.

Protocol 2: HCV Replicon Assay
This protocol is adapted from published studies using GSK2236805.[7]

Cell Seeding:

Seed Huh7.5 cells in a 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of

assay medium (DMEM supplemented with 5% FBS, penicillin-streptomycin, and non-

essential amino acids).

Incubate the plate at 37°C with 5% CO2 overnight to allow the cells to attach.

Compound Addition:

Prepare a serial dilution of GSK2236805 in DMSO, followed by dilution in the assay

medium to achieve the desired final concentrations.

Add the diluted compound to the wells of the cell plate. Include a DMSO-only control.

Incubation:

Incubate the plate at 37°C with 5% CO2 for 48 to 72 hours.

Measurement of HCV Replication:

HCV replication can be measured using a reporter assay, such as a luciferase-based

assay (e.g., Bright-Glo), according to the manufacturer's instructions.

Read the luminescence using a plate reader.

Data Analysis:

Calculate the 50% effective concentration (EC50) by fitting the dose-response data to a

nonlinear regression curve.
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Caption: Inhibition of HCV NS5A by GSK2236805 disrupts the viral replication complex.
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Experimental Workflow for Improving GSK2236805 Solubility

Start: Weigh GSK2236805 Powder

Add 100% Anhydrous DMSO

Vortex / Sonicate / Warm to 37°C

10 mM Stock Solution

Serial Dilution in DMSO

Intermediate DMSO Working Solution

Add to Pre-warmed (37°C) Aqueous Medium

Precipitation?

Final Working Concentration in Assay

No
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Caption: Workflow for preparing GSK2236805 solutions to minimize precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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